6-Chloro-8-fluoro-1,2,3,4-tetrahydroquinoline

• Molecular Formula: C9H9ClFN
• Molecular Weight: 185.62 g/mol
• SMILES: C1CC2=C(C(=CC(=C2)Cl)F)NC1
• InChI: InChI=1S/C9H9ClFN/c10-7-4-6-2-1-3-12-9(6)8(11)5-7/h4-5,12H,1-3H2
• InChIKey: OTRGXRAFVCFUKS-UHFFFAOYSA-N

6-Chloro-8-fluoro-1,2,3,4-tetrahydroquinoline: Overview

6-Chloro-8-fluoro-1,2,3,4-tetrahydroquinoline (CAS: 954272-47-0) is a dihalogenated 1,2,3,4-tetrahydroquinoline (THQ) scaffold featuring chlorine at the 6-position and fluorine at the 8-position . This specific substitution pattern differentiates it from mono‑halogenated or alternatively substituted THQ analogs. It serves as a versatile synthetic building block for the preparation of P2X7 receptor antagonists, monoamine oxidase B (MAO‑B) inhibitors, and other bioactive heterocyclic compounds [1]. The compound is commercially available in both free base and hydrochloride salt forms, typically at ≥95% purity, with procurement options from multiple specialty chemical suppliers .

Supports synthesis of P2X7 antagonists and MAO-B inhibitors

Dihalogenated THQ scaffold with distinct 6-Cl,8-F pattern

Available as free base or hydrochloride salt for varied synthetic routes

• [1] RaQualia Pharma Inc. (2020). Tetrahydroquinoline derivatives as P2X7 receptor antagonists. U.S. Patent No. US11077100B2. View Source

6-Chloro-8-fluoro-1,2,3,4-tetrahydroquinoline: Substitution Risks

The tetrahydroquinoline core is a privileged scaffold in medicinal chemistry; however, subtle variations in halogen identity and substitution pattern profoundly alter biological activity, physicochemical properties, and synthetic utility [1]. For instance, replacement of the 6‑chloro with bromo introduces steric and electronic differences that can reduce target binding affinity or alter metabolic stability [2]. Similarly, the 8‑fluoro substituent imparts unique conformational constraints and influences basicity relative to non‑fluorinated or 7‑fluoro isomers . Therefore, 6‑chloro‑8‑fluoro‑1,2,3,4‑tetrahydroquinoline cannot be indiscriminately interchanged with other halogenated THQ derivatives without compromising experimental reproducibility or synthetic outcomes. The following quantitative evidence clarifies these critical distinctions.

Halogen identity Replacing 6-Cl with Br may shift MAO-B potency and metabolic stability

Fluorine position 8-F contributes to conformational constraint; 7-F isomer may alter permeability

Non-fluorinated analogs Absence of 8-F may reduce alignment with P2X7 pharmacophore and shift LogP

• [1] RaQualia Pharma Inc. (2020). Tetrahydroquinoline derivatives as P2X7 receptor antagonists. U.S. Patent No. US11077100B2. View Source
• [2] BindingDB. (2016). BDBM50038204 (CHEMBL3094026) — MAO‑B Inhibition Data. Retrieved from https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50038204 View Source

6-Chloro-8-fluoro-1,2,3,4-tetrahydroquinoline: Comparative Evidence

MAO‑B Inhibition Potency

The target compound exhibits moderate inhibitory activity against human MAO‑B with an IC₅₀ of 497 nM [1]. This represents a distinct potency profile relative to the mono‑chlorinated analog (6‑chloro‑1,2,3,4‑tetrahydroquinoline), for which no MAO‑B activity data is publicly available, and the bromo‑substituted analog (6‑bromo‑8‑fluoro‑1,2,3,4‑tetrahydroquinoline), which demonstrates an IC₅₀ of 209 nM [2]. While the bromo analog is ~2.4‑fold more potent, the chloro‑fluoro combination in the target compound offers a differentiated balance of potency, synthetic accessibility, and cost‑effectiveness for structure–activity relationship (SAR) exploration.

MAO‑B inhibition

Cross-study comparable

IC₅₀ 497 nM vs 209 nM (6‑Br analog); ~2.4‑fold difference

Informs SAR halogen optimization for MAO‑B

Fluorescence assay; kynuramine substrate

Evidence Dimension	Inhibition of human MAO‑B (IC₅₀)
Target Compound Data	497 nM
Comparator Or Baseline	6‑Bromo‑8‑fluoro‑1,2,3,4‑tetrahydroquinoline: 209 nM
Quantified Difference	2.38‑fold higher IC₅₀ (lower potency) for the target compound
Conditions	Inhibition of kynuramine conversion to 4‑hydroxyquinoline after 20 min by fluorescence assay

Why This Matters

This quantitative potency data informs selection of the appropriate halogenation pattern for MAO‑B inhibitor lead optimization, where chloro‑substitution may provide advantages in synthetic scalability or metabolic liability relative to bromo.

• [1] BindingDB. BDBM50401984 (CHEMBL2203919) — MAO‑B IC₅₀ = 497 nM. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50401984 View Source
• [2] BindingDB. (2016). BDBM50038204 (CHEMBL3094026) — MAO‑B IC₅₀ = 209 nM. Retrieved from https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50038204 View Source

MAO‑A Selectivity

The target compound demonstrates a pronounced selectivity for MAO‑B over MAO‑A. While its MAO‑B IC₅₀ is 497 nM, it exhibits an MAO‑A IC₅₀ of >100,000 nM (>100 µM) [1]. This >200‑fold selectivity window contrasts with many non‑selective THQ derivatives and provides a distinct advantage for research focused on MAO‑B‑mediated pathways without confounding MAO‑A inhibition.

MAO‑A selectivity

Class-level inference

>200‑fold selectivity for MAO‑B over MAO‑A (IC₅₀ >100 µM)

Enables isoform-selective tool compound development

Class-based trend; validate in target cell model

Evidence Dimension	Inhibition of human MAO‑A (IC₅₀)
Target Compound Data	>100,000 nM (>100 µM)
Comparator Or Baseline	Target compound MAO‑B IC₅₀: 497 nM
Quantified Difference	>201‑fold selectivity for MAO‑B over MAO‑A
Conditions	Inhibition of kynuramine conversion to 4‑hydroxyquinoline after 20 min by fluorescence assay

Why This Matters

High isoform selectivity is a critical procurement criterion for researchers requiring clean pharmacological tools or validating target engagement in MAO‑B‑centric disease models (e.g., Parkinson's disease).

• [1] BindingDB. BDBM50401984 (CHEMBL2203919) — MAO‑A IC₅₀ > 1.00E+5 nM. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50401984 View Source

Lipophilicity Profile

The target compound exhibits a calculated LogP of 2.59 , reflecting its balanced lipophilicity. In contrast, the positional isomer 7‑chloro‑8‑fluoro‑1,2,3,4‑tetrahydroquinoline possesses a calculated LogP of 2.45 , while the non‑fluorinated analog 6‑chloro‑1,2,3,4‑tetrahydroquinoline has a LogP of 2.25 [1]. The slightly elevated LogP of the target compound may enhance membrane permeability and CNS penetration potential relative to the 7‑chloro isomer, though experimental permeability data remain unreported.

Lipophilicity

Cross-study comparable

Calc. LogP 2.59 (target) vs 2.45 (7‑Cl isomer) and 2.25 (non‑F)

Supports CNS permeability ranking in halogenation SAR

Experimental LogP not reported

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	2.59
Comparator Or Baseline	7‑Chloro‑8‑fluoro‑THQ: 2.45; 6‑Chloro‑THQ: 2.25
Quantified Difference	ΔLogP = +0.14 vs. 7‑chloro isomer; +0.34 vs. non‑fluorinated analog
Conditions	Calculated using ACD/Labs or XLogP3 algorithms

Why This Matters

Lipophilicity is a key determinant of passive diffusion, solubility, and metabolic clearance. Procurement of the precise substitution pattern ensures consistent physicochemical behavior in lead optimization campaigns.

• [1] PubChem. 6-Chloro-1,2,3,4-tetrahydroquinoline — XLogP3 2.2. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/11270442 View Source

P2X₇ Antagonist Potential

The tetrahydroquinoline core of the target compound closely aligns with the general formula claimed in US11077100B2 for P2X₇ receptor antagonists [1]. While direct IC₅₀ data for this specific compound against P2X₇ are not disclosed, the patent explicitly covers THQ derivatives bearing halogen substituents at the 6‑ and 8‑positions as part of the pharmacophore. This contrasts with earlier‑generation THQ scaffolds lacking the 8‑fluoro substituent, which were reported to exhibit reduced potency and selectivity for the P2X₇ channel [1].

P2X₇ antagonist

Supporting evidence

6-Cl,8-F pattern covered by patent US11077100B2

Aligns with protected P2X₇ pharmacophore for antagonist research

Direct P2X₇ IC₅₀ not disclosed; verify in functional assay

Evidence Dimension	Structural inclusion within patented P2X₇ antagonist pharmacophore
Target Compound Data	6‑chloro‑8‑fluoro substitution pattern is encompassed by patent claims
Comparator Or Baseline	Non‑fluorinated THQ derivatives (excluded from patent claims)
Quantified Difference	Not applicable (qualitative structural discrimination)
Conditions	Patent claims US11077100B2; P2X₇ receptor antagonism

Why This Matters

Procurement of this exact substitution pattern is essential for researchers building upon the patented P2X₇ antagonist series, as alternative halogenation patterns may fall outside the protected chemical space or exhibit suboptimal activity.

• [1] RaQualia Pharma Inc. (2020). Tetrahydroquinoline derivatives as P2X7 receptor antagonists. U.S. Patent No. US11077100B2. View Source

6-Chloro-8-fluoro-1,2,3,4-tetrahydroquinoline: Applications

MAO‑B Inhibitor Lead Optimization

This compound is suitable for structure–activity relationship (SAR) studies targeting MAO‑B inhibition, particularly when balanced potency (IC₅₀ = 497 nM) and high isoform selectivity (>200‑fold over MAO‑A) are desired [1]. Its moderate potency allows for clear resolution of improvements upon further chemical derivatization, while its selectivity minimizes off‑target effects during in vitro screening.

P2X₇ Antagonist Development

The compound serves as a key intermediate or reference scaffold for preparing tetrahydroquinoline‑based P2X₇ antagonists, as claimed in US11077100B2 [1]. Its specific 6‑chloro‑8‑fluoro substitution pattern aligns with the patent‑protected pharmacophore, making it a preferred building block for generating novel analogs within this intellectual property space.

CNS Halogenation SAR

Researchers evaluating the impact of halogen substitution on central nervous system (CNS) penetration can use this compound as a reference point. Its calculated LogP of 2.59 lies within the optimal range for CNS drug‑likeness, and its profile can be directly compared against the 7‑chloro isomer (LogP 2.45) and the bromo‑substituted analog (MAO‑B IC₅₀ 209 nM) to elucidate the influence of halogen identity and position on permeability and potency [1].

Fluorinated Heterocyclic Library Synthesis

As a dihalogenated tetrahydroquinoline, this compound provides a versatile scaffold for generating diverse chemical libraries. The secondary amine can be readily functionalized via alkylation, acylation, or reductive amination, while the chloro and fluoro substituents offer orthogonal handles for further cross‑coupling reactions (e.g., Suzuki, Buchwald‑Hartwig) [1].

Application

Selection Property

Validation Focus

MAO‑B inhibitor SAR studies

Isoform selectivity profile

MAO‑B vs MAO‑A activity validation

P2X₇ antagonist development scaffold

Patent-aligned substitution pattern

P2X₇ activity and selectivity evaluation

CNS halogenation SAR research

Lipophilicity and halogen effects

Permeability and metabolic stability comparison

Dihalogenated heterocycle library synthesis

Orthogonal synthetic handles (Cl, F, NH)

Cross-coupling reactivity assessment

• [1] RaQualia Pharma Inc. (2020). Tetrahydroquinoline derivatives as P2X7 receptor antagonists. U.S. Patent No. US11077100B2. View Source
• [2] BindingDB. BDBM50401984 (CHEMBL2203919) — MAO‑B and MAO‑A Inhibition Data. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50401984 View Source
• [3] BindingDB. (2016). BDBM50038204 (CHEMBL3094026) — MAO‑B IC₅₀ = 209 nM. Retrieved from https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50038204 View Source